Cas no 2228522-50-5 (1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine)

• Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine
• CAS No: 2228522-50-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5804456
• PubChem ID: 165692293
• Update Time: 2025-06-12

1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine
• [1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexyl]methanamine
• EN300-1987541
• 2228522-50-5

• Inchi： 1S/C12H23NO2/c1-11(2)14-8-10(15-11)12(9-13)6-4-3-5-7-12/h10H,3-9,13H2,1-2H3
• InChI Key： GYKWXRRCXIQBBF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 2228522-50-5 and Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine

The compound with the CAS number 2228522-50-5 and the product name 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a 1,3-dioxolan ring in its molecular structure contributes to its distinctive chemical behavior, making it a subject of intense interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of 1,3-dioxolan derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine structure combines this functional group with a cyclohexylmethanamine moiety, which is known for its role in enhancing binding affinity and selectivity in drug design. This combination suggests that the compound may exhibit promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine molecule presents an intriguing candidate for further investigation due to its unique structural features. The dimethyl substitution on the dioxolan ring introduces steric hindrance, which can influence both solubility and metabolic stability. These factors are critical considerations in optimizing drug candidates for clinical use.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine interacts with several key targets relevant to neurological and inflammatory diseases. For instance, preliminary data suggest that it may bind to enzymes involved in neurotransmitter synthesis and degradation. This interaction could potentially lead to the development of new treatments for conditions such as depression, anxiety, and chronic pain.

The synthesis of this compound involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the 1,3-dioxolan ring requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cycloadditions have been employed to construct this core moiety efficiently. Such methodologies underscore the importance of innovation in chemical synthesis for producing complex molecules with therapeutic potential.

As interest in personalized medicine grows, compounds like 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine offer exciting possibilities for tailored therapeutic approaches. By understanding how structural modifications affect biological activity, researchers can design molecules that are more precisely tailored to individual patient needs. This approach aligns with broader trends in pharmaceutical development towards more targeted and effective treatments.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for studying fundamental biological processes. For example, researchers may use it as an intermediate in synthesizing more complex analogs or as a probe to investigate enzyme mechanisms. Such studies contribute to our fundamental understanding of biochemical pathways and may uncover new therapeutic targets.

Regulatory considerations are also critical when evaluating new drug candidates like 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine. Ensuring compliance with safety standards and demonstrating efficacy through rigorous testing are essential steps before clinical translation can occur. Collaborative efforts between chemists, biologists, and clinicians are necessary to navigate these challenges effectively.

In conclusion,1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexylmethanamine, represented by CAS no. 2228522-50-5, represents a promising avenue for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, this compound offers insights into how structural design can influence therapeutic outcomes, paving the way for new treatments across multiple disease areas.